Cas no 1822311-11-4 (1-Bromo-8-iodoDibenzofuran)

• Product Name: 1-Bromo-8-iodoDibenzofuran
• CAS No: 1822311-11-4
• MF: C₁₂H₆BrIO
• MW: 372.9839
• CID: 5051577
• PubChem ID: 118499035
• Update Time: 2026-02-28

1-Bromo-8-iodoDibenzofuran Chemical and Physical Properties

Names and Identifiers

• 1-bromo-8-iodoDibenzofuran
• BrC1=CC=CC2=C1C1=C(O2)C=CC(I)=C1
• DB-126867
• F72503
• 3-bromo-12-iodo-8-oxatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaene
• 1822311-11-4
• SCHEMBL17241887
• CS-0438914
• 1-Bromo-8-iododibenzo[b,d]furan
• BS-46175
• 1-Bromo-8-iodoDibenzofuran

• Inchi： 1S/C12H6BrIO/c13-9-2-1-3-11-12(9)8-6-7(14)4-5-10(8)15-11/h1-6H
• InChI Key： KYPNFEBMMQFIDM-UHFFFAOYSA-N
• SMILES： IC1C([H])=C([H])C2=C(C=1[H])C1C(=C([H])C([H])=C([H])C=1O2)Br

Computed Properties

• Exact Mass: 371.86467 g/mol
• Monoisotopic Mass: 371.86467 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 13.1
• Molecular Weight: 372.98

Additional information on 1-Bromo-8-iodoDibenzofuran

Introduction to 1-Bromo-8-iodoDibenzofuran (CAS No. 1822311-11-4)

1-Bromo-8-iodoDibenzofuran, with the chemical identifier CAS No. 1822311-11-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic organic chemistry. This dibenzofuran derivative features both bromine and iodine substituents at distinct positions on the benzofuran core, making it a versatile intermediate for the development of novel pharmaceuticals and agrochemicals. The unique electronic and steric properties of this compound arise from the presence of these halogen atoms, which can significantly influence its reactivity and utility in synthetic transformations.

The structural motif of dibenzofuran is well-documented for its role in various biologically active molecules, including antitumor, anti-inflammatory, and antimicrobial agents. The introduction of bromine and iodine at specific positions on the dibenzofuran scaffold enhances its potential as a building block for further functionalization. Specifically, the bromo and iodo substituents can participate in a wide range of chemical reactions, such as cross-coupling reactions, which are pivotal in modern drug discovery.

In recent years, there has been a surge in research focused on halogenated heterocycles due to their enhanced binding affinity and metabolic stability compared to their non-halogenated counterparts. 1-Bromo-8-iodoDibenzofuran exemplifies this trend, as it serves as a valuable precursor for constructing complex molecular architectures. For instance, palladium-catalyzed cross-coupling reactions have been extensively employed to introduce additional functional groups at the bromo and iodo positions, enabling the synthesis of diverse derivatives with tailored biological activities.

One of the most notable applications of 1-Bromo-8-iodoDibenzofuran is in the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The halogen atoms facilitate the introduction of aryl groups that can interact with the ATP-binding pockets of kinases, thereby modulating their activity. Recent studies have demonstrated that compounds derived from 1-Bromo-8-iodoDibenzofuran exhibit potent inhibitory effects on tyrosine kinases, making them promising candidates for further clinical investigation.

The synthesis of 1-Bromo-8-iodoDibenzofuran typically involves multi-step organic transformations starting from commercially available dibenzofuran precursors. Key steps include halogenation at specific positions using appropriate reagents such as N-bromosuccinimide (NBS) for bromination and iodine monochloride (ICl) or molecular iodine (I₂) for iodination. The regioselectivity of these reactions is influenced by electronic effects and steric hindrance imposed by existing substituents on the dibenzofuran ring.

Advances in synthetic methodologies have enabled more efficient and scalable production of 1-Bromo-8-iodoDibenzofuran, which is essential for industrial applications. For example, catalytic halogenation techniques have been developed to improve yield and reduce byproduct formation. Additionally, flow chemistry approaches have been explored to enhance reaction control and reproducibility.

The pharmacological potential of 1-Bromo-8-iodoDibenzofuran derivatives has been further explored in recent preclinical studies. Researchers have synthesized a series of analogs by varying the substitution patterns on the dibenzofuran core and evaluated their biological activity using in vitro assays. These studies have revealed that certain derivatives exhibit significant inhibitory effects on target enzymes while maintaining good selectivity profiles.

Another area of interest is the use of 1-Bromo-8-iodoDibenzofuran in material science applications. The unique electronic properties of halogenated dibenzofurans make them suitable candidates for organic semiconductors and optoelectronic materials. Functionalized derivatives have been incorporated into organic light-emitting diodes (OLEDs) and photovoltaic devices, demonstrating promising performance characteristics.

In conclusion, 1-Bromo-8-iodoDibenzofuran (CAS No. 1822311-11-4) is a multifaceted compound with broad utility in pharmaceutical research and material science. Its structural features enable diverse synthetic possibilities, making it an indispensable tool for chemists developing new drugs and advanced materials. As research continues to uncover new applications for halogenated heterocycles, compounds like 1-Bromo-8-iodoDibenzofuran are poised to play a crucial role in future innovations.